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Compound of Interest

Compound Name: Fenbuconazole

Cat. No.: B054123 Get Quote

For Immediate Implementation: This document provides essential procedural guidance for the

safe and compliant disposal of fenbuconazole, a triazole fungicide. Adherence to these

protocols is critical for ensuring the safety of laboratory personnel and minimizing

environmental impact. This information is intended for researchers, scientists, and drug

development professionals.

Understanding the Regulatory Framework
The disposal of pesticides like fenbuconazole is governed by federal and state regulations. In

the United States, the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) dictates

pesticide handling and labeling, while the Resource Conservation and Recovery Act (RCRA)

oversees the management of hazardous waste.[1][2][3] It is crucial to recognize that state and

local laws can be more stringent than federal requirements.[4] Always consult your institution's

Environmental Health and Safety (EHS) department and local authorities for specific guidance.

Pre-Disposal and Handling Precautions
Before initiating any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, eye protection, and a lab

coat.[4] All handling should be conducted in a well-ventilated area.[5]

Key Safety Measures:

Avoid contact with skin and eyes.[5]
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Prevent the formation of dust and aerosols.[5]

Keep away from ignition sources as fenbuconazole solutions can be flammable.[6]

Do not contaminate water, foodstuffs, feed, or seed during storage or disposal.[5]

Step-by-Step Disposal Procedures
The proper disposal method for fenbuconazole depends on its form: unused product, empty

containers, or contaminated materials.

Unused or Excess Fenbuconazole
Unused fenbuconazole is considered a hazardous waste and must be disposed of

accordingly.[7]

Do Not Dispose Down the Drain: Never pour fenbuconazole down the sink or any other

drain.[4][5] This can lead to environmental contamination.

Licensed Chemical Destruction: The recommended method for disposal is through a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]

Contact a Hazardous Waste Contractor: Your institution's EHS department can provide a list

of approved hazardous waste disposal contractors.

State "Clean Sweep" Programs: Many states offer "Clean Sweep" programs for the collection

and disposal of unwanted pesticides, often catering to commercial users.[1] Contact your

state's pesticide or environmental control agency for information on these programs.[8]

Empty Fenbuconazole Containers
Properly rinsed containers may be eligible for recycling or disposal in a sanitary landfill.[5]

Triple Rinse: For non-refillable containers of 5 gallons or less, triple rinse as follows:

Empty the remaining contents into your application equipment or a mix-tank and allow it to

drain for 10 seconds after the flow begins to drip.[8]

Fill the container one-quarter full with water and recap.[8]
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Shake for 10 seconds.[8]

Pour the rinsate into the application equipment or a mix-tank, or store it for later use or

disposal. Allow it to drain for 10 seconds after the flow begins to drip.[8]

Repeat this procedure two more times.[8]

Puncture and Dispose: After rinsing, puncture the container to make it unusable for other

purposes.[5]

Recycling or Landfill: Offer the container for recycling if available. Otherwise, dispose of it in

a sanitary landfill.[5] Combustible packaging materials may be incinerated.[5]

Contaminated Materials
Materials such as spill cleanup supplies, contaminated PPE, and soil should be treated as

hazardous waste.

Containment: Collect all contaminated materials in suitable, closed, and properly labeled

containers.[5]

Disposal: Dispose of these materials through your institution's hazardous waste program,

following the same procedures as for unused fenbuconazole.

Quantitative Data Summary
The following table summarizes key quantitative data related to fenbuconazole's toxicity and

environmental impact. This information underscores the importance of proper disposal to

mitigate risks.
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Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
> 2000 mg/kg bw Rat (male/female) [5]

Acute Dermal Toxicity

(LD50)
> 5000 mg/kg bw Rat (male/female) [5]

Toxicity to Fish (LC50) 0.68 mg/L (96 h)
Lepomis macrochirus

(Bluegill Sunfish)
[5]

Toxicity to Aquatic

Invertebrates (EC50)
2.2 mg/L (48 h) Aquatic crustacea [5]

Water Solubility 3.8 mg/L (at 25 °C) - [5]

n-Octanol/Water

Partition Coefficient

(log Pow)

3.22 (at 25 °C) - [5]

Fenbuconazole Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

fenbuconazole waste.

Caption: Fenbuconazole Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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